Cas no 117176-70-2 (Benzoic acid, 3-(2,3-dihydroxy-3-methylbutyl)-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 3-(2,3-dihydroxy-3-methylbutyl)-4-hydroxy-, methyl ester
• CAS No: 117176-70-2
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 6127570
• PubChem ID: 11184361
• Update Time: 2024-03-01

Benzoic acid, 3-(2,3-dihydroxy-3-methylbutyl)-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2,3-dihydroxy-3-methylbutyl)-4-hydroxy-, methyl ester
• SCHEMBL19212021
• CHEBI:138773
• 117176-70-2
• methyl 3-(2,3-dihydroxy-3-methylbutyl)-4-hydroxybenzoate
• DTXSID101236497
• CHEMBL451571
• hostmaniane
• EN300-37476735

• Inchi： 1S/C13H18O5/c1-13(2,17)11(15)7-9-6-8(12(16)18-3)4-5-10(9)14/h4-6,11,14-15,17H,7H2,1-3H3
• InChI Key： ABFHVQPVDSMGNR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(O)C(CC(O)C(O)(C)C)=C1

Computed Properties

• Exact Mass: 254.11542367g/mol
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 451.1±45.0 °C(Predicted)
• pka: 8.51±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters